5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(3-cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H11N5S/c1-14-4-6(7(13-14)5-2-3-5)8-11-12-9(10)15-8/h4-5H,2-3H2,1H3,(H2,10,12)
• InChI Key: PAGCPHMSSZMAHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2CC2)C3=NN=C(S3)N
• Molecular Formula: C9H11N5S
• Molecular Weight: 221.28 g/mol

Description

5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine, also known as CP-154,526, is a small molecule compound that has been widely studied for its biological effects. This compound belongs to the class of thiadiazole derivatives and has shown potential in various scientific research applications.

Mechanism of Action

5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine acts as a competitive antagonist of the CRF1 receptor. It binds to the receptor and prevents the binding of the endogenous ligand, corticotropin-releasing factor (CRF). This leads to a reduction in the activation of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the release of stress hormones such as cortisol. By blocking the effects of stress on the brain, this compound has been shown to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce anxiety-like behavior in animal models of anxiety. It has also been shown to improve depressive-like behavior in animal models of depression. In addition, this compound has been found to reduce the release of stress hormones such as cortisol in response to stress.

Advantages and Limitations for Lab Experiments

5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine has several advantages for use in lab experiments. It is a small molecule compound that is relatively easy to synthesize. It has also been extensively studied, with a large body of literature on its effects. However, there are also limitations to its use. This compound is a selective antagonist of the CRF1 receptor, and its effects may not be generalizable to other stress-related pathways. In addition, its effects may be influenced by factors such as dose and route of administration.

Future Directions

There are several future directions for research on 5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine. One area of interest is its potential use in the treatment of stress-related disorders such as anxiety and depression. Further research is needed to determine the optimal dosing and administration regimen for these conditions. Another area of interest is the potential use of this compound in the study of stress-related pathways in the brain. By blocking the effects of stress on the brain, this compound may provide insights into the underlying mechanisms of stress-related disorders. Finally, there is also interest in the development of new compounds that target the CRF1 receptor, with the goal of improving the efficacy and tolerability of these compounds for clinical use.

Synthesis Methods

The synthesis of 5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine involves the reaction of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine and thiosemicarbazide in the presence of acetic acid. The reaction mixture is then refluxed in ethanol to yield this compound as a white solid.

Scientific Research Applications

5-(3-Cyclopropyl-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine has been extensively studied for its effects on the central nervous system. It has been found to act as a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. This receptor is known to play a key role in the regulation of stress response, anxiety, and depression. This compound has been shown to block the effects of stress on the brain, leading to its potential use in the treatment of stress-related disorders.